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Compound of Interest

Compound Name: 4,5-Dimethylbenzene-1,2-diol

CAS No.: 2785-74-2

Cat. No.: B046252

Get Quote

Executive Summary
4,5-Dimethylbenzene-1,2-diol (4,5-Dimethylcatechol, 4,5-DMC) is a specialized catechol

derivative distinguished by the electron-donating methyl groups at the 4 and 5 positions. Unlike

unsubstituted catechol, the steric and electronic effects of the methyl groups significantly alter

its redox potential, stability of the corresponding quinone, and metal-binding kinetics.

This guide details the application of 4,5-DMC in three critical domains:

Electrochemical Synthesis: Exploiting the stable o-quinone intermediate for controlled

Michael addition reactions.[1]

Coordination Chemistry: Using 4,5-DMC as a chelating ligand to stabilize Group 4/5 metal

alkoxides for sol-gel processing.

Functional Materials: Precursors for redox-active coordination polymers and metal oxide

nanoparticles.[1]
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Chemical Profile & Material Properties[1][2][3][4][5]
[6][7]

Property Specification
Material Science
Significance

CAS Number 2785-74-2
Unique identifier for sourcing

high-purity precursors.[1]

Formula C₈H₁₀O₂

Methyl groups increase

lipophilicity compared to

catechol.[1]

Redox Behavior Reversible 2e⁻/2H⁺

The methyl groups push the

oxidation potential more

negative (easier to oxidize)

compared to catechol,

stabilizing the o-quinone form

against rapid degradation.

Chelation
Bidentate (

)

Forms stable 5-membered

chelate rings with transition

metals (Ti, Zr, Cu, Fe).

Reactivity Nucleophilic/Electrophilic

The oxidized o-quinone form is

a potent electrophile,

susceptible to nucleophilic

attack at the open 3 and 6

positions (Michael Addition).

Application I: Electrochemical Synthesis of Thio-
Functionalized Materials
Context: The oxidative conversion of 4,5-DMC to 4,5-dimethyl-1,2-benzoquinone generates a

reactive scaffold that can be functionalized with thiols or amines.[1] This "one-pot"

electrosynthesis is superior to traditional chemical oxidation as it eliminates the need for harsh

oxidants (e.g., Ag₂O, NaIO₄) and allows for precise control over the reaction progress via

coulometry.
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Mechanism
The electrochemical oxidation generates the o-quinone, which undergoes a 1,4-Michael

addition with a nucleophile (e.g., a thiol). The product is a thio-substituted catechol, which can

be further oxidized and substituted depending on the stoichiometry.

Protocol: Electrosynthesis of Bis-Thio-Catechol
Derivatives
Objective: Synthesize sulfur-functionalized catechol derivatives for use as redox-active linkers

or surface modifiers.

Materials:

Substrate: 4,5-Dimethylbenzene-1,2-diol (1.0 mmol)

Nucleophile: 4,6-Dimethylpyrimidine-2-thiol (or equivalent thiol linker) (2.0 mmol)

Electrolyte: Phosphate buffer (0.2 M, pH 7.0) / Ethanol mixture (50:50 v/v).[2]

Electrodes: Carbon rod anode; Platinum wire cathode.[1]

Equipment: Potentiostat/Galvanostat (e.g., Metrohm Autolab or equivalent).

Workflow:

Cell Assembly: Use an undivided electrochemical cell. Insert the carbon anode and platinum

cathode.[1]

Solution Prep: Dissolve 1.0 mmol of 4,5-DMC and 2.0 mmol of the thiol nucleophile in 100

mL of the buffer/ethanol mixture.

Cyclic Voltammetry (Pre-check):

Scan range: -0.2 V to +0.8 V vs. SCE.[1]

Observation: Identify the anodic peak (
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) corresponding to the oxidation of 4,5-DMC to its quinone. Note the disappearance of the
cathodic peak on the reverse scan, indicating the quinone is being consumed by the
chemical reaction (Michael addition).

Macroscale Electrolysis (Synthesis):

Apply a constant potential (

) set at 50-100 mV more positive than the anodic peak potential determined in Step 3
(typically ~0.25 V vs SCE).

Stir the solution continuously.[1]

Monitor charge consumption (

). Terminate when

reaches 2 F/mol (or 4 F/mol for disubstitution).

Work-up:

Neutralize the solution if necessary.

Extract with ethyl acetate (3 x 50 mL).

Dry over anhydrous

and concentrate under vacuum.[1]

Purify via column chromatography (Silica gel, Hexane/Ethyl Acetate gradient).

Validation:

NMR: Verify the loss of protons at the 3 and 6 positions (for disubstitution).

CV: The product will show a shifted redox potential compared to the starting material due to

the electron-withdrawing nature of the thio-substituents.[1]
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Application II: Coordination Precursors for Metal
Oxide Nanoparticles
Context: 4,5-DMC serves as a modifying ligand for highly reactive Group 4 and 5 metal

alkoxides (Titanium, Zirconium). Unlike simple hydrolysis, coordinating 4,5-DMC creates stable

"single-source precursors" that allow for controlled decomposition into metal oxide

nanoparticles (e.g., TiO₂) with specific phases or morphologies.

Protocol: Synthesis of Ti-Catecholate Precursor
Objective: Synthesize a stable Titanium-4,5-DMC complex for sol-gel applications.

Materials:

Precursor: Titanium(IV) ethoxide (

)

Ligand: 4,5-Dimethylbenzene-1,2-diol[1]

Solvent: Anhydrous Pyridine (critical for proton acceptance and coordination).

Atmosphere: Argon or Nitrogen (Schlenk line technique).[1]

Workflow:

Preparation: Flame-dry a Schlenk flask and purge with Argon.

Dissolution: Dissolve

(1 eq) in anhydrous pyridine.

Ligand Addition: Add 4,5-DMC (2 eq) slowly to the stirring solution.

Reaction:

(Simplified stoichiometry; actual clusters may form).
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Observation: The solution will likely change color (deep red/orange) indicating charge-

transfer complex formation.[1]

Reflux: Heat the mixture to reflux for 4–6 hours to ensure complete substitution of ethoxide

ligands.

Isolation:

Remove solvent under reduced pressure.[1]

The resulting solid is a Ti-catecholate cluster (e.g.,

).

Nanoparticle Generation (Solvolysis):

Disperse the precursor in benzyl alcohol.[1]

Heat to 200°C in an autoclave or reflux.

The catecholate ligand modulates the growth rate, yielding uniform

nanocrystals.

Visualization of Mechanisms[5]
Diagram 1: Electrochemical Redox & Michael Addition
Pathway
This diagram illustrates the oxidative activation of 4,5-DMC and its subsequent capture by a

nucleophile.
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Caption: Electrochemical pathway converting 4,5-DMC to functionalized derivatives via quinone

intermediate.

Diagram 2: Coordination Polymer Synthesis Workflow
This diagram outlines the logic flow from ligand selection to final material.[1]
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Caption: Workflow for converting 4,5-DMC into functional metal-organic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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